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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

The Autonics TZ4M series of temperature controllers offers a robust and versatile solution for
precise thermal regulation in a variety of scientific and industrial applications. This guide
provides a detailed overview of the TZ4M's core features, technical specifications, and
operational workflows, tailored for researchers, scientists, and professionals in drug
development who require accurate and repeatable temperature control for their experiments.

Core Capabilities at a Glance

The TZ4M is a dual PID auto-tuning controller, engineered to provide either high-speed
temperature attainment or minimal overshoot, making it adaptable to a wide range of
experimental setups.[1][2] Its multi-input capability allows for compatibility with numerous
sensor types, while various output options ensure seamless integration with different heating
and cooling elements.

Key Technical Specifications

The following tables summarize the essential quantitative data of the TZ4M controller,
facilitating easy comparison and selection for specific experimental needs.

Table 1: General Specifications
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Feature

Specification

Power Supply

100-240VAC 50/60Hz

Allowable Voltage Range

90 to 110% of rated voltage

Power Consumption

Approx. 6VA

Display Method

7-Segment LED (Process Value: Red, Set

Value: Green)

Display Accuracy

+0.3% of Full Scale (F.S.) or 3°C (whichever is

greater)

Sampling Cycle

500ms

Ambient Temperature

-10 to 50°C (Storage: -20 to 60°C)

Ambient Humidity

35 to 85% RH (non-condensing)

Dimensions

DIN W72xH72mm

Source:[1][2][3][4]

Table 2: Input and Output Specifications
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Parameter Type Specification

K(CA), J(IC), R(PR), E(CR),

Multi-Input Thermocouple
T(CC), S(PR), N(NN), W(TT)

DIN Pt100, JIS Pt100 (2, 3-

RTD ]
wire type)
Voltage 1-5VDC, 0-10vDC
Current 4-20mADC
Control Output Relay 250VAC 3A 1c
SSR Drive 12VDC =3V (Max. 30mA)
4-20mADC (Load resistance:
Current
Max. 600Q)
Alarm Output Relay 250VAC 1A 1a (Event 1, 2)
o 4-20mADC (Load resistance:
PV Transmission Current

Max. 600Q)

Source:[1][3][5][6]

Table 3: Control and Functional Specifications

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.amerimation.net/pdf/TZ.pdf
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://www.instrumart.com/assets/TZ4M-L-manual.pdf
https://autonics.se/wp-content/uploads/2018/03/tz_en_manual_170905_he.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Function

Specification

Description

Control Method

ON/OFF, P, PI, PD, PIDF, PIDS

A range of control modes from
simple on/off to advanced PID
algorithms.[3][7]

Automatically calculates

Auto-Tuning 2-Step Auto-Tuning optimal PID parameters for the
thermal system.[3][5]
) Selectable PID modes to
PIDF (High-Speed), PIDS o ]
Dual PID prioritize either fast response

(Low-Overshoot)

or stability.[3][5][8]

Proportional Band (P)

0.0 to 100.0%

Integral Time (1)

0 to 3,600 sec

Derivative Time (D)

0 to 3,600 sec

Control Period (T)

1to 120 sec

Hysteresis (for ON/OFF)

1 to 100°C (0.1 to 100.0°C)

variable

Defines the deadband for
on/off control to prevent
chattering.[2][3]

Communication

RS485 (Optional)

Allows for remote monitoring
and control.[4][9]

Source:[2][3][5][8]

Experimental Protocols and Methodologies

While specific experimental protocols are highly dependent on the research application, the

following outlines the general methodology for setting up and utilizing the TZ4M controller for a

typical temperature-controlled experiment.

Initial Setup and Configuration

Objective: To correctly wire and configure the TZ4M controller for the specific sensor and

actuator being used.
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Materials:

TZ4M Controller

Appropriate temperature sensor (e.g., K-type thermocouple, Pt100 RTD)

Heating/cooling element (e.qg., resistive heater with SSR, Peltier module)

Power supply
Procedure:

o Wiring: De-energize all power sources. Connect the power supply, sensor, and control output
(Relay, SSR, or Current) to the appropriate terminals on the rear of the TZ4M unit as per the
connection diagrams in the manual.[9] Ensure correct polarity for DC signals and sensor
inputs.

 Input Type Selection: Access the internal switches to set the general input type (e.g.,
Thermocouple, RTD, Voltage/Current).[6]

o Parameter Configuration: Power on the controller. Navigate to Parameter Group 2 to select
the specific input sensor type (e.g., K, J, Pt100) and other foundational settings.[9]

o Output and Alarm Setup: Configure the main control output type and any desired alarm
functions, such as high/low deviation alarms.

PID Control and Auto-Tuning

Objective: To achieve stable and accurate temperature control by optimizing the PID
parameters.

Procedure:
o Set the Set Value (SV): Input the desired target temperature for the experiment.

o Select PID Mode: In the parameter settings, choose the appropriate PID control mode. For
applications requiring rapid heating, PIDF (High-speed response) is suitable. For
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experiments sensitive to temperature overshoot, such as certain chemical reactions or cell
culture incubation, PIDS (Low-speed response) is recommended.[3][5][8]

« Initiate Auto-Tuning (AT): For initial setup or if the thermal load changes significantly, perform
an auto-tuning cycle. This is typically initiated by pressing and holding the 'AT' key for a few
seconds.[3][5] The controller will then cycle the output to analyze the system's thermal
response and calculate the optimal P, I, and D values.

e Monitor and Refine: Observe the controller's performance as it regulates the temperature
around the setpoint. If necessary, the PID parameters calculated by the auto-tuning function
can be manually adjusted for finer control.

Visualizing Core Processes

The following diagrams, generated using the DOT language, illustrate key logical workflows of
the TZ4M controller.

Select PIDF Mode
(High-Speed Response)

Rapid Heating

Is rapid heating or
minimal overshoot
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Experiment Start

Run Experimental
Process

Minimal Overshoot
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(Low-Overshoot Response)

Click to download full resolution via product page

PID Control Mode Selection Workflow
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Auto-Tuning (AT) Process Flow
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Input Sensor Configuration Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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